Cas no 917207-79-5 (1-Ethyl-2-methyl-1H-indole-3-carbonitrile)

1-Ethyl-2-methyl-1H-indole-3-carbonitrile is a substituted indole derivative with a nitrile functional group at the 3-position. This heterocyclic compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a precursor for further functionalization. The ethyl and methyl substituents enhance its stability while maintaining reactivity in targeted transformations. Its structural framework makes it valuable for developing biologically active molecules, including potential agrochemicals and pharmacophores. The nitrile group offers additional synthetic flexibility, enabling conversion to carboxylic acids, amides, or other nitrogen-containing functionalities. The compound is typically handled under standard laboratory conditions, requiring protection from moisture and strong oxidizers.
1-Ethyl-2-methyl-1H-indole-3-carbonitrile structure
917207-79-5 structure
Product Name:1-Ethyl-2-methyl-1H-indole-3-carbonitrile
CAS No:917207-79-5
MF:C12H12N2
MW:184.237082481384
MDL:MFCD09723015
CID:1087242
PubChem ID:22689232
Update Time:2025-10-14

1-Ethyl-2-methyl-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-2-methyl-1H-indole-3-carbonitrile
    • 1-ethyl-2-methyl-1H-indole-3-carbonitrile(SALTDATA: FREE)
    • 1-ethyl-2-methylindole-3-carbonitrile
    • AKOS006329991
    • 917207-79-5
    • DTXSID10627585
    • BS-36427
    • MFCD09723015
    • MDL： MFCD09723015
    • Inchi： 1S/C12H12N2/c1-3-14-9(2)11(8-13)10-6-4-5-7-12(10)14/h4-7H,3H2,1-2H3
    • InChI Key： GISWIGCXCMKUMW-UHFFFAOYSA-N
    • SMILES： N1(CC)C(C)=C(C#N)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 184.10000
  • Monoisotopic Mass: 184.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.72000
  • LogP: 2.84128

1-Ethyl-2-methyl-1H-indole-3-carbonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Ethyl-2-methyl-1H-indole-3-carbonitrile Pricemore >>

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Chemenu
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eNovation Chemicals LLC
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1-Ethyl-2-methyl-1H-indole-3-carbonitrile; .
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abcr
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